Cas no 1093615-73-6 (tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate
• CAS No: 1093615-73-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6586621
• PubChem ID: 86312478
• Update Time: 2025-06-09

tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate
• 1,1-Dimethylethyl N-[4-[(1R)-1-aminoethyl]phenyl]carbamate
• tert-butyl (R)-(4-(1-aminoethyl)phenyl)carbamate

• Inchi： 1S/C13H20N2O2/c1-9(14)10-5-7-11(8-6-10)15-12(16)17-13(2,3)4/h5-9H,14H2,1-4H3,(H,15,16)/t9-/m1/s1
• InChI Key： WVQNHLVEDPIIRS-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C([C@H](N)C)C=C1

Experimental Properties

• Density: 1.095±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 307.4±25.0 °C(Predicted)
• pka: 13.73±0.70(Predicted)

Additional information on tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate (CAS No. 1093615-73-6)

The compound tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate (CAS No. 1093615-73-6) is a chiral carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl group and an aminoethylphenyl moiety, makes it a valuable intermediate in the development of enantioselective drugs. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug discovery.

In recent years, the demand for chiral building blocks like tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate has surged, driven by the growing emphasis on precision medicine and personalized therapeutics. The compound's R-configuration at the aminoethyl group is particularly noteworthy, as it aligns with the stereochemical requirements of many biologically active molecules. This specificity has led to its inclusion in studies exploring neurodegenerative diseases and metabolic disorders, areas where users often search for novel synthetic pathways and intermediates.

From a synthetic chemistry perspective, CAS No. 1093615-73-6 is often utilized in Boc-protection strategies, a technique widely discussed in academic forums and industrial workflows. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for amines, enabling selective reactions in multi-step syntheses. This feature is critical for researchers investigating peptide coupling or small-molecule drug design, both trending topics in AI-driven literature searches. Additionally, the compound's stability under mild conditions makes it a preferred choice for high-throughput screening (HTS) applications.

Environmental and regulatory considerations also play a role in the popularity of tert-butyl N-{4-(1R)-1-aminoethylphenyl}carbamate. Unlike some traditional intermediates, this compound is designed to align with green chemistry principles, minimizing hazardous byproducts. Users frequently inquire about sustainable synthesis methods, and this compound's compatibility with catalytic asymmetric hydrogenation techniques positions it as an eco-friendly option. Its low toxicity profile further enhances its appeal for Good Manufacturing Practice (GMP)-compliant processes.

Looking ahead, the versatility of CAS No. 1093615-73-6 ensures its continued relevance in cutting-edge research. Whether in the context of AI-assisted molecular modeling or bioconjugation strategies, this compound remains a focal point for innovation. Its dual functionality—combining a carbamate backbone with a chiral amine—opens doors to unexplored therapeutic avenues, making it a staple in both academic and industrial laboratories worldwide.